Cas no 17372-80-4 (3-methoxy-Cinnoline)

• Product Name: 3-methoxy-Cinnoline
• CAS No: 17372-80-4
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 1107697
• PubChem ID: 560720
• Update Time: 2025-04-20

3-methoxy-Cinnoline Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-Cinnoline
• SCHEMBL1641167
• SMR000459204
• HMS1440M04
• methoxycinnoline
• CHEMBL1441156
• CHEBI:109217
• HMS2805C22
• IDI1_014823
• Q27188292
• 3-Cinnolinyl methyl ether #
• Maybridge3_003436
• XZPZVFAARDDFLG-UHFFFAOYSA-N
• Cinnoline, 3-methoxy-
• DTXSID901325503
• 3-methoxycinnoline
• 17372-80-4
• MLS000859025

• Inchi： 1S/C9H8N2O/c1-12-9-6-7-4-2-3-5-8(7)10-11-9/h2-6H,1H3
• InChI Key： XZPZVFAARDDFLG-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines